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Compound of Interest

Compound Name: Methyl p-tert-butylphenylacetate

Cat. No.: B1297717

Essential Safety and Handling Guide for Methyl
p-tert-butylphenylacetate

This document provides immediate, essential guidance for the safe handling and disposal of
Methyl p-tert-butylphenylacetate (CAS No. 3549-23-3), tailored for researchers, scientists,
and drug development professionals. Following these procedures is critical to ensure personal
safety and minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl p-tert-butylphenylacetate is classified with the following hazards:

Acute toxicity, oral (Category 4)[1]

Skin corrosion/irritation (Category 2)[1]

Serious eye damage/eye irritation (Category 2A)[1]

Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)[1]

Appropriate Personal Protective Equipment (PPE) is mandatory to mitigate these risks. The
following table summarizes the required PPE.
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PPE Category Specification

Butyl rubber gloves are recommended for

handling esters.[2] While specific breakthrough

time data for Methyl p-tert-butylphenylacetate is
) not readily available, butyl rubber generally

Hand Protection ) ]

provides excellent resistance to esters. Always

inspect gloves for degradation or punctures

before use. For prolonged or immersive contact,

consider double-gloving.

Safety goggles with side-shields are required to
) protect against splashes.[1] A face shield should
Eye Protection o _ _ _
be worn in situations with a higher risk of

splashing.

For operations that may generate vapors or
aerosols, use a NIOSH-approved air-purifying
respirator with an organic vapor (OV) cartridge
Respiratory Protection (black). Ensure a proper fit and adhere to a
cartridge change-out schedule. Work should be
conducted in a well-ventilated area or a

chemical fume hood.[1]

Wear a laboratory coat or impervious clothing to
Skin and Body Protection prevent skin contact.[1] Ensure that clothing is

buttoned and sleeves are rolled down.

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational workflow is paramount for safety. The following diagram and
steps outline the process from preparation to post-handling cleanup.
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Workflow for Handling Methyl p-tert-butylphenylacetate

Preparation

1. Designate & Verify
Work Area
(Fume Hood)

;

2. Assemble Materials
& Chemical

:

3. Don Required PPE

ChemicaiHandling

4. Dispense Chemical
Carefully

;

5. Conduct Experiment

;

6. Securely Close
Primary Container

Cleanup 4 Disposal

7. Decontaminate
Work Surfaces

:

8. Segregate & Dispose
of Waste

:

9. Doff PPE Correctly

:

10. Wash Hands
Thoroughly

Click to download full resolution via product page

Safe handling workflow diagram.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1297717?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1297717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Preparation:

o Work Area Designation: All handling of Methyl p-tert-butylphenylacetate should occur
within a certified chemical fume hood to mitigate inhalation risks. Ensure the work area is
clean and uncluttered.

o Assemble Materials: Gather all necessary equipment, including the chemical container,
glassware, and spill cleanup materials, before starting.

o Don PPE: Put on all required PPE as specified in the table above.
e Chemical Handling:

o Dispensing: Carefully dispense the required amount of the chemical, avoiding splashes
and aerosol generation.

o Performing the Experiment: Keep the container sealed when not in use. Avoid direct
contact with the substance.

o Securing the Container: Tightly close the primary container immediately after use and
store it in a cool, well-ventilated area away from ignition sources.[1]

o Cleanup and Disposal:

o Decontamination: Decontaminate all surfaces and equipment that may have come into
contact with the chemical. A solution of soap and water is generally effective for minor
residues.

o Waste Disposal: Follow the specific disposal plan outlined below.

o Doffing PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first,
then goggles/face shield, then lab coat).

o Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

Disposal Plan
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Proper disposal is crucial to prevent environmental contamination and ensure regulatory
compliance.

e Chemical Waste:

o While some safety data sheets may not classify this chemical as hazardous for disposal, it
is best practice to treat it as hazardous waste due to its GHS classifications for health
effects.[1]

o Collect all waste Methyl p-tert-butylphenylacetate and solutions containing it in a clearly
labeled, sealed, and compatible waste container.

o Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o Arrange for pickup and disposal through your institution's EHS program.
» Contaminated Materials:

o All disposable items that have come into contact with Methyl p-tert-butylphenylacetate,
such as gloves, paper towels, and pipette tips, should be collected in a designated, sealed
waste bag.

o Dispose of this bag as solid chemical waste through your EHS office.

o Empty Containers:
o Rinse the empty container with a suitable solvent (e.g., ethanol or acetone) three times.
o Collect the rinsate as chemical waste.

o Deface the label on the empty container and dispose of it in the regular trash or as
instructed by your EHS office.

Quantitative Data Summary

The following table summarizes key quantitative data for Methyl p-tert-butylphenylacetate.
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Parameter Value Reference
CAS Number 3549-23-3 [1]
Molecular Formula C13H1802

Molecular Weight 206.28 g/mol

Boiling Point 106 °C at 2 mmHg

Density 0.999 g/mL at 25 °C

Occupational Exposure Limits
(OELs)

No established OELs (e.g.,

PEL, TLV) s

Glove Breakthrough Time
(Butyl Rubber)

Data not available; rated as
"Excellent" for esters. On-site

testing is recommended for

critical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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